Cas no 91041-20-2 (2-Thiophenecarboxylicacid, 3-[2-nitro-4-(trifluoromethyl)phenoxy]-, methyl ester)

• Product Name: 2-Thiophenecarboxylicacid, 3-[2-nitro-4-(trifluoromethyl)phenoxy]-, methyl ester
• CAS No: 91041-20-2
• MF: C₁₃H₈F₃NO₅S
• MW: 347.266532897949
• MDL: MFCD00112557
• CID: 799152
• PubChem ID: 2775455
• Update Time: 2025-10-28

2-Thiophenecarboxylicacid, 3-[2-nitro-4-(trifluoromethyl)phenoxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 3-[2-nitro-4-(trifluoromethyl)phenoxy]-, methyl ester
• METHYL 3-[2-NITRO-4-(TRIFLUOROMETHYL)PHENOXY]THIOPHENE-2-CARBOXYLATE
• HMS552E10
• methyl 3-[2-nitro-4-(trifluoromethyl)phenoxy]-2-thiophenecarboxylate
• CS-0459496
• Copperphenylacetylide
• 91041-20-2
• Maybridge1_003794
• FT-0628524
• MFCD00112557
• Methyl 3-(2-nitro-4-(trifluoromethyl)phenoxy)thiophene-2-carboxylate
• methyl 3-[2-nitro-4-(trifluoromethyl)phenoxy]thiophene-2-carboxylate, AldrichCPR
• DTXSID10379552
• 10H-344S
• AKOS005074707
• Methyl3-(2-nitro-4-(trifluoromethyl)phenoxy)thiophene-2-carboxylate
• DB-015281

• MDL： MFCD00112557
• Inchi： 1S/C13H8F3NO5S/c1-21-12(18)11-10(4-5-23-11)22-9-3-2-7(13(14,15)16)6-8(9)17(19)20/h2-6H,1H3
• InChI Key： SANSDZOSLVQHLX-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)OC1C=CC(C(F)(F)F)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 347.00800
• Monoisotopic Mass: 347.00752802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.492
• Melting Point: 110-112
• Boiling Point: 382.1°Cat760mmHg
• Flash Point: 184.9°C
• Refractive Index: 1.552
• PSA: 109.59000
• LogP: 4.77720

2-Thiophenecarboxylicacid, 3-[2-nitro-4-(trifluoromethyl)phenoxy]-, methyl ester Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 25-41-43
• Safety Instruction： 26-36/37-39-45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Thiophenecarboxylicacid, 3-[2-nitro-4-(trifluoromethyl)phenoxy]-, methyl ester

Introduction to CAS No. 91041-20-2: 2-Thiophenecarboxylic Acid, 3-[2-Nitro-4-(Trifluoromethyl)Phenoxy], Methyl Ester

The compound with CAS No. 91041-20-2, commonly referred to as 2-Thiophenecarboxylic Acid, 3-[2-Nitro-4-(Trifluoromethyl)Phenoxy], Methyl Ester, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a thiophene ring, a nitro group, a trifluoromethyl group, and a methyl ester functional group. The combination of these groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of thiophene-containing compounds in the development of advanced materials, such as organic semiconductors and optoelectronic devices. The presence of the thiophene ring in this compound contributes to its aromaticity and stability, which are crucial for applications in high-performance materials. Additionally, the nitro group attached to the phenoxy moiety enhances the compound's electron-withdrawing properties, further influencing its reactivity and electronic behavior.

The trifluoromethyl group is another key feature of this compound. Known for its strong electron-withdrawing effect and high stability, the trifluoromethyl group is widely used in pharmaceuticals and agrochemicals to improve bioavailability and efficacy. In this compound, it plays a pivotal role in modulating the electronic properties of the molecule, making it a promising candidate for drug design and development.

From a synthetic perspective, the preparation of methyl esters like this compound often involves efficient esterification reactions or transesterification processes. Recent advancements in catalytic methods have enabled the synthesis of such compounds with high yield and purity, ensuring their suitability for large-scale production in industries such as pharmaceuticals and agrochemicals.

Moreover, the phenoxy group in this compound adds another layer of complexity to its structure. Phenoxy groups are known for their ability to enhance solubility and bioavailability in various solvents and biological systems. This makes the compound an attractive candidate for use in drug delivery systems and targeted therapies.

In terms of applications, CAS No. 91041-20-2 has shown potential in several areas:

• Pharmaceuticals: The compound's unique structure makes it a promising lead for developing new drugs targeting specific biological pathways.
• Agricultural Chemistry: Its stability and solubility properties make it suitable for use in pesticides or herbicides.
• Materials Science: The thiophene moiety contributes to its potential use in organic electronics and advanced materials.

The latest research on this compound has focused on understanding its structure-activity relationships (SAR) to optimize its properties for specific applications. By modifying substituents on the phenoxy ring or altering the ester group, researchers can tailor the compound's behavior to meet diverse requirements.

In conclusion, CAS No. 91041-20-2 represents a versatile organic molecule with significant potential across multiple fields. Its unique combination of functional groups provides a foundation for innovative applications in pharmaceuticals, agriculture, and materials science. As research continues to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in both academic and industrial settings.